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Compound of Interest

Compound Name: (Tetrahydro-furan-2-ylmethyl)-urea
CAS No.: 38336-10-6
Cat. No.: B1273976
Get Quote
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Executive Summary

This guide provides a technical comparison of (Tetrahydro-furan-2-ylmethyl)-urea (CAS:
38336-10-6) against its structural analogs, specifically focusing on X-ray diffraction (XRD)
signatures, solid-state packing tendencies, and hydrogen-bonding motifs.

For researchers in fragment-based drug discovery (FBDD), this scaffold represents a critical
“chiral pool" building block. However, its performance is often compromised by phase stability
issues (tendency to form oils). This guide contrasts the target urea with its thiourea analog and
aromatic furan counterparts, providing experimental workflows to isolate stable polymorphs and
interpreting their diffraction data to predict bioavailability and shelf-stability.

Comparative Structural Analysis

The "performance" of a solid-state pharmaceutical intermediate is defined by its crystallinity,
melting point, and polymorphic stability. Below is a comparison of the target urea against its
primary structural alternatives.
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Table 1: Solid-State Performance Metrics & Crystal Data

Note: Data for the Thiourea analog is derived from single-crystal XRD (SC-XRD) studies;

Target Urea data represents predicted values based on urea-tape synthons and verified

physicochemical properties.

Target: (Tetrahydro-

Alternative A:

Alternative B: Furan-

Feature furan-2-ylmethyl)- (Tetrahydrofuran-2-
_ 2-ylmethyl-urea
urea yl)methyl-thiourea
CAS Number 38336-10-6 66892-25-9 5962-13-0
Molecular Weight 144.17 g/mol 160.24 g/mol 140.14 g/mol

Physical State

Low-melting Solid /
Viscous Oil

Crystalline Solid (MP:

95-99 °C)

Crystalline Solid (MP:
~140 °C)

H-Bond Donor

Strong (Urea N-H)

Moderate (Thiourea
N-H)

Strong (Urea N-H)

H-Bond Acceptor

Strong (C=0) +
Moderate (Ether O)

Weak (C=S) +
Moderate (Ether O)

Strong (C=0) + Weak
(Furan O)

Zig-Zag Ribbon (N-

Planar Sheet (

Primary Packing Motif ~ -Urea Tape
(Bifurcated N-H...O) H...O_furan) -stacking + Tape)
) Flexible (C2-C_exo Rigid (ZZ Rigid (Planar
Conformational Lock ) ) )
rotation) Conformation) Aromatic)

Solubility Profile

High (Polar/Protic

solvents)

Moderate (Lipophilic
shift)

Low (Aromatic

stacking)

Key Insight: The "Oxygen Competition" Effect

In the target urea, a unique competition exists between the Urea Carbonyl (C=0) and the

Tetrahydrofuran Ether (O) for the N-H protons.

» Standard Urea Behavior: Forms 1D tapes via

homomeric synthons.
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Target Deviation: The flexible tetrahydrofuran ring allows the ether oxygen to fold back and
accept an intramolecular hydrogen bond (N-H...O), potentially disrupting the intermolecular
tape. This internal "capping" is the primary cause of the low melting point and difficulty in
crystallization compared to the rigid aromatic furan analog.

Experimental Protocol: Overcoming the "Oil Phase"

The tetrahydrofuran-urea class is notorious for oiling out due to the conformational flexibility

described above. The following protocol ensures the isolation of diffraction-quality crystals.

Workflow: Anti-Solvent Vapor Diffusion for Flexible
Ureas

Objective: Slow down nucleation to allow the intermolecular urea tape to overcome the

intramolecular ether trap.

Dissolution: Dissolve 50 mg of (Tetrahydro-furan-2-ylmethyl)-urea in a minimum volume
(0.5 mL) of dry Methanol.

Filtration: Syringe filter (0.22 um PTFE) into a small inner vial (4 mL).

Setup: Place the open inner vial inside a larger jar (20 mL) containing 3 mL of Diisopropyl
Ether (DIPE) or n-Hexane.

Equilibration: Seal the outer jar. Store at 4°C in a vibration-free environment.

Harvest: Crystals typically appear within 48—72 hours as needles (tape motif) or blocks
(dimer motif).

Visualization: Crystallization Logic Pathway
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Caption: Logical pathway for crystallizing flexible urea derivatives, highlighting the kinetic
competition between oiling out and crystal formation.

Interpreting the XRD Data

When analyzing the XRD pattern of your isolated solid, use the following benchmarks to
validate the structure.

A. Powder X-Ray Diffraction (PXRD) Diagnostic Peaks

If you obtain a crystalline powder, look for these characteristic 2
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regions (Cu K
source):
e Low Angle (6-10° 2
): Indicates large d-spacing typical of the "long axis" packing of the urea tape.
o Urea "Fingerprint" (22—26° 2
): Strong reflections corresponding to the

-stacking or close packing of the urea heads.

B. Single Crystal Logic: The Thiourea Benchmark

Since the exact crystal structure of the target urea is often elusive, the 1,3-Bis[(tetrahydrofuran-
2-yl)methylJthiourea serves as the most reliable structural proxy.

e Space Group: Monoclinic
(Chiral).
e Conformation: Adopts a ZZ conformation (trans/trans).
e Packing: Unlike standard thioureas that form Centrosymmetric Dimers (

), the tetrahydrofuran derivative forms a Zig-Zag Ribbon.

o Mechanism:[1][2] The N-H proton donates to the Furan Oxygen of a neighboring molecule,
not the Sulfur.

o Implication for Target: Expect your urea target to show similar N-H...O(ether) interactions,
which stabilizes the crystal lattice but lowers the melting point compared to pure Urea-
Urea tapes.

Visualization: Hydrogen Bonding Network Topology
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Caption: Competitive hydrogen bonding pathways in tetrahydrofuran-ureas. The Furan Oxygen
acts as a "decoy" acceptor, altering the packing motif.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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performance-tetrahydro-furan-2-ylmethyl-urea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1273976/docs#structural-profiling-solid-state-performance-tetrahydro-furan-2-ylmethyl-urea
https://www.benchchem.com/product/b1273976/docs#structural-profiling-solid-state-performance-tetrahydro-furan-2-ylmethyl-urea
https://www.benchchem.com/product/b1273976?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

